2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(2-amino-2-oxoethyl)sulfanyl-5-chloro-6-oxopyridazin-1-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H17ClN4O3S/c1-9-4-3-5-11(10(9)2)20-14(23)7-21-16(24)15(17)12(6-19-21)25-8-13(18)22/h3-6H,7-8H2,1-2H3,(H2,18,22)(H,20,23)
• InChI Key: GRHYJXFZSNZDGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)N)Cl)C
• Molecular Formula: C16H17ClN4O3S
• Molecular Weight: 380.8 g/mol
• CAS No.: 1251587-98-0

Description

The compound 2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(2,3-dimethylphenyl)acetamide features a pyridazinone core substituted with a 5-chloro group, a thioether-linked 2-amino-2-oxoethyl moiety, and an N-(2,3-dimethylphenyl)acetamide side chain. Pyridazinone derivatives are known for diverse biological activities, including herbicidal, antifungal, and anti-inflammatory properties.

Biological Activity

The compound 2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(2,3-dimethylphenyl)acetamide is a pyridazinone derivative that has garnered interest in pharmaceutical research due to its potential biological activities. This article explores its synthesis, biological evaluations, structure-activity relationships (SAR), and potential therapeutic applications.

The molecular formula of the compound is $C_{19}H_{20}ClN_3O_2S$, with a molecular weight of approximately 385.89 g/mol. The compound features a pyridazinone core, which is known for its diverse biological activities.

Enzyme Inhibition

Research indicates that pyridazinone derivatives can act as inhibitors of various enzymes. For instance, studies have shown that certain derivatives exhibit significant inhibition of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The ability to inhibit AChE suggests potential applications in treating neurodegenerative disorders .

Anticancer Properties

Pyridazinone derivatives have also been evaluated for their anticancer properties. A study demonstrated that similar compounds exhibit selective inhibition of histone deacetylases (HDACs), which play a crucial role in cancer progression. The specific compound showed promising results in vitro, indicating potential as an anticancer drug candidate .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be attributed to specific structural features. The presence of the thio group and the pyridazinone ring enhances its interaction with target enzymes. SAR studies often reveal that modifications at various positions on the pyridazinone scaffold can significantly affect potency and selectivity .

Case Studies

Study	Compound Tested	Biological Activity	Key Findings
	Pyridazinone Derivatives	AChE Inhibition	IC50 values indicate strong inhibition; potential for Alzheimer's treatment.
	HDAC Inhibitors	Anticancer Activity	Selective HDAC inhibition; promising results in cancer cell lines.
	β-cell Protective Agents	Diabetes Treatment	Identified novel scaffolds with improved potency against ER stress-induced β-cell death.

The mechanism by which this compound exerts its biological effects involves interaction with specific enzyme active sites. For example, in AChE inhibition, the compound likely binds to the active site, preventing substrate access and thereby inhibiting enzyme function. Molecular docking studies have elucidated these interactions, providing insights into how structural modifications can enhance efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridazinone vs. Pyrimidinone Analogues

2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide

• Core Structure: Pyrimidinone (vs. pyridazinone in the target compound).
• Substituents: 4-Methyl and 6-oxo groups on the pyrimidinone ring; N-(2,3-dichlorophenyl)acetamide.
• Key Data :
  • Yield: 80%
  • Melting Point: 230°C
  • NMR: δ 12.50 (NH-3), 10.10 (NHCO), 7.82 (H-4′), 7.41–7.28 (H-5′,6′) .
  • Elemental Analysis: Matched calculated values (C: 45.29%, N: 12.23%, S: 9.30%) .
• Comparison: The pyrimidinone core may enhance metabolic stability compared to pyridazinone due to reduced ring strain.

Quinoxaline-Based Acetamides

2-((4-(4-Chlorophenyl)-5-cyano-6-hydroxypyrimidin-2-yl)thio)-N-(2,3-diphenylquinoxalin-6-yl)acetamide (4a)

• Core Structure: Quinoxaline fused with a substituted pyrimidine.
• Substituents: 4-Chlorophenyl, cyano, and hydroxyl groups on pyrimidine; N-(2,3-diphenylquinoxalin-6-yl)acetamide.
• Key Data :
  • Yield: 90.2%
  • Melting Point: 230–232°C
  • IR: Peak at 436 cm⁻¹ (likely S–H or C–S stretch) .
• The higher yield (90.2% vs. 80% in pyrimidinone analogues) suggests favorable synthetic accessibility for quinoxaline derivatives .

Agrochemical Acetamide Derivatives

2-Chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide

• Structure : Simpler acetamide with chloro and isopropyl groups.
• Use : Pesticide (herbicide or insecticide).
• Comparison: Lacks the heterocyclic core and thioether group of the target compound. The dimethylphenyl group is retained, but the absence of a pyridazinone/thioether system likely reduces target specificity in biological systems .

Sulfentrazone

• Structure : N-(2,4-Dichlorophenyl)-methanesulfonamide with a triazolone ring.
• Use : Herbicide.